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Compound of Interest

Compound Name: URAT1 inhibitor 7

Cat. No.: B8498182 Get Quote

Application Notes and Protocols for URAT1
Inhibitor 7
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed safety precautions, handling guidelines, and

experimental protocols for the use of URAT1 inhibitor 7 in a laboratory setting. The information

is intended to ensure the safe and effective use of this compound for research and drug

development purposes.

Introduction
URAT1 inhibitor 7 is a potent and selective inhibitor of the human urate transporter 1

(URAT1), also known as solute carrier family 22 member 12 (SLC22A12). URAT1 is a key

protein in the renal reabsorption of uric acid, playing a crucial role in maintaining urate

homeostasis.[1][2][3] Inhibition of URAT1 is a therapeutic strategy for the treatment of

hyperuricemia and gout.[4][5][6] URAT1 inhibitor 7 has demonstrated high potency in in vitro

assays.
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URAT1 inhibitor 7 is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[4]

GHS Classification:

Acute toxicity, Oral (Category 4), H302

Acute aquatic toxicity (Category 1), H400

Chronic aquatic toxicity (Category 1), H410

2.2 Personal Protective Equipment (PPE)

To ensure safety when handling URAT1 inhibitor 7, the following personal protective

equipment should be worn:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat or other impervious clothing.

Respiratory Protection: A suitable respirator should be used if dust or aerosols are

generated.

2.3 Handling and Storage

Handling: Avoid inhalation, and contact with eyes and skin.[4] Do not eat, drink, or smoke

when using this product.[4] Wash hands thoroughly after handling.[4] Use only in a well-

ventilated area with appropriate exhaust ventilation.[4]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[4] Store at -20°C

for the powder form or -80°C when in solvent.[4] Protect from direct sunlight and sources of

ignition.[4]

2.4 First Aid Measures
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If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[4] Rinse

mouth.[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In Case of Skin Contact: Wash off with soap and plenty of water. Get medical attention if

irritation develops and persists.

If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

2.5 Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[4] Avoid release to the environment.[4]

Physicochemical and Pharmacological Data
The following tables summarize the key quantitative data for URAT1 inhibitor 7.

Table 1: Physicochemical Properties

Property Value

Chemical Formula C₁₉H₁₀ClFN₄O₃S

Molecular Weight 428.82 g/mol

CAS Number 1632002-28-8

Appearance Solid powder

Table 2: In Vitro Potency
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Target IC₅₀

URAT1 12 nM

CYP2C9 4.2 µM

Experimental Protocols
4.1 In Vitro URAT1 Inhibition Assay using HEK293 Cells

This protocol describes a cell-based assay to determine the inhibitory activity of URAT1
inhibitor 7 on uric acid uptake in human embryonic kidney (HEK293) cells stably

overexpressing human URAT1.

Materials:

HEK293 cells stably expressing human URAT1 (hURAT1-HEK293)

Wild-type HEK293 cells (for control)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Phosphate-Buffered Saline (PBS)

Uric Acid

URAT1 inhibitor 7

Benzbromarone (positive control)

Cell lysis buffer

Uric acid assay kit

Protocol:
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Cell Culture: Culture hURAT1-HEK293 and wild-type HEK293 cells in DMEM supplemented

with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5%

CO₂.

Cell Seeding: Seed the cells into 24-well plates at a density of 2 x 10⁵ cells per well and

allow them to adhere overnight.

Compound Treatment:

Prepare a stock solution of URAT1 inhibitor 7 in DMSO.

Prepare serial dilutions of URAT1 inhibitor 7 and the positive control (benzbromarone) in

the assay buffer (e.g., Hanks' Balanced Salt Solution, HBSS). The final DMSO

concentration should be less than 0.1%.

Wash the cells twice with pre-warmed PBS.

Add the different concentrations of the test compounds to the respective wells and

incubate for 30 minutes at 37°C.

Uric Acid Uptake:

Prepare a uric acid solution in the assay buffer. A typical concentration is 750 µM.[7]

After the pre-incubation with the inhibitors, add the uric acid solution to each well and

incubate for 30 minutes at 37°C.[7]

Termination and Lysis:

To terminate the uptake, aspirate the uric acid solution and wash the cells three times with

ice-cold PBS.

Lyse the cells by adding cell lysis buffer to each well and incubating on ice for 10 minutes.

Quantification of Intracellular Uric Acid:

Collect the cell lysates.
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Determine the intracellular uric acid concentration using a commercial uric acid assay kit

according to the manufacturer's instructions.

Measure the total protein concentration in each lysate for normalization.

Data Analysis:

Normalize the intracellular uric acid levels to the total protein content.

Calculate the percentage of inhibition for each concentration of URAT1 inhibitor 7
compared to the vehicle control (DMSO).

Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of

the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Visualizations
URAT1 Signaling Pathway
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Caption: Mechanism of URAT1-mediated uric acid reabsorption and its inhibition.

Experimental Workflow for In Vitro URAT1 Inhibition Assay
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Caption: Workflow for determining the IC₅₀ of URAT1 inhibitor 7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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